5-O-Desmethyl Donepezil
5-O-Desmethyl Donepezil
5-O-desmethyldonepezil is a member of the class of piperidines that is donepezil in which the 5-methoxy group has been demethylated to the corresponding hydroxy derivative. It is metabolite of donepezil, a drug used in the treatment of dementia. It has a role as a drug metabolite. It is a member of piperidines, a cyclic ketone, an aromatic ether and a member of guaiacols.
5-O-Desmethyldonepezil belongs to the class of organic compounds known as n-benzylpiperidines. These are heterocyclic Compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom. 5-O-Desmethyldonepezil is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-O-Desmethyldonepezil has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
5-O-Desmethyldonepezil belongs to the class of organic compounds known as n-benzylpiperidines. These are heterocyclic Compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom. 5-O-Desmethyldonepezil is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-O-Desmethyldonepezil has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
Brand Name:
Vulcanchem
CAS No.:
120013-57-2
VCID:
VC0192819
InChI:
InChI=1S/C23H27NO3/c1-27-22-14-20-18(13-21(22)25)12-19(23(20)26)11-16-7-9-24(10-8-16)15-17-5-3-2-4-6-17/h2-6,13-14,16,19,25H,7-12,15H2,1H3
SMILES:
COC1=C(C=C2CC(C(=O)C2=C1)CC3CCN(CC3)CC4=CC=CC=C4)O
Molecular Formula:
C23H27NO3
Molecular Weight:
365.5 g/mol
5-O-Desmethyl Donepezil
CAS No.: 120013-57-2
Impurities
VCID: VC0192819
Molecular Formula: C23H27NO3
Molecular Weight: 365.5 g/mol
Purity: > 95%
| CAS No. | 120013-57-2 |
|---|---|
| Product Name | 5-O-Desmethyl Donepezil |
| Molecular Formula | C23H27NO3 |
| Molecular Weight | 365.5 g/mol |
| IUPAC Name | 2-[(1-benzylpiperidin-4-yl)methyl]-5-hydroxy-6-methoxy-2,3-dihydroinden-1-one |
| Standard InChI | InChI=1S/C23H27NO3/c1-27-22-14-20-18(13-21(22)25)12-19(23(20)26)11-16-7-9-24(10-8-16)15-17-5-3-2-4-6-17/h2-6,13-14,16,19,25H,7-12,15H2,1H3 |
| Standard InChIKey | DSMISVLYMKJMLP-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2CC(C(=O)C2=C1)CC3CCN(CC3)CC4=CC=CC=C4)O |
| Canonical SMILES | COC1=C(C=C2CC(C(=O)C2=C1)CC3CCN(CC3)CC4=CC=CC=C4)O |
| Appearance | White to Off-White Solid |
| Melting Point | 170-172˚C |
| Description | 5-O-desmethyldonepezil is a member of the class of piperidines that is donepezil in which the 5-methoxy group has been demethylated to the corresponding hydroxy derivative. It is metabolite of donepezil, a drug used in the treatment of dementia. It has a role as a drug metabolite. It is a member of piperidines, a cyclic ketone, an aromatic ether and a member of guaiacols. 5-O-Desmethyldonepezil belongs to the class of organic compounds known as n-benzylpiperidines. These are heterocyclic Compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom. 5-O-Desmethyldonepezil is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-O-Desmethyldonepezil has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1-Benzyl-4-[(5-hydroxy-6-methoxy-1-oxo-indan-2-yl)methylpiperidine |
| PubChem Compound | 11503234 |
| Last Modified | Nov 11 2021 |
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